Cas no 1370418-81-7 (4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-)

• Product Name: 4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-
• CAS No: 1370418-81-7
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 2094650
• Update Time: 2022-09-22

4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H8F3NO3/c1-6-9(11(17)18)10(16-19-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： DGGCVCPDVVYAGA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)C(C2=CC=CC=C2C(F)(F)F)=N1

Computed Properties

• Exact Mass: 271.046
• Monoisotopic Mass: 271.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2